Cas no 190601-22-0 (ONO-SA 246)

• Product Name: ONO-SA 246
• CAS No: 190601-22-0
• CID: 4557995
• Update Time: 2025-07-22

ONO-SA 246 Chemical and Physical Properties

Names and Identifiers

• ONO-SA 246

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on ONO-SA 246

Professional Introduction to Compound CAS No. 190601-22-0 and Product Name: ONO-SA 246

ONO-SA 246, a compound with the chemical identifier CAS No. 190601-22-0, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities, making it a subject of extensive research and development. The chemical entity is characterized by its precise molecular formula and structural properties, which contribute to its distinct pharmacological profile. In recent years, the study of ONO-SA 246 has been further propelled by emerging findings in molecular biology and drug discovery, highlighting its potential as a therapeutic agent.

The molecular framework of CAS No. 190601-22-0 encompasses specific functional groups that are critical for its interaction with biological targets. These groups facilitate selective binding to key enzymes and receptors, thereby modulating cellular processes at a molecular level. The compound’s ability to engage with these targets has been a focal point in preclinical studies, where it has demonstrated notable efficacy in modulating pathways associated with inflammation, cell proliferation, and apoptosis. Such interactions are pivotal in developing treatments for a range of diseases, including chronic inflammatory disorders and certain types of cancer.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery and optimization of molecules like ONO-SA 246. These technologies enable researchers to predict and validate the compound’s binding affinity and pharmacokinetic properties with greater precision. The integration of machine learning algorithms has further enhanced the ability to identify structural modifications that could improve the compound’s therapeutic index. This interdisciplinary approach has been instrumental in refining the design of CAS No. 190601-22-0, ensuring that it meets stringent criteria for safety and efficacy before advancing to clinical trials.

In the realm of clinical research, ONO-SA 246 has been evaluated in multiple Phase I and II trials, where its potential as an anti-inflammatory agent has been particularly noteworthy. The compound’s ability to inhibit key pro-inflammatory cytokines without eliciting significant side effects has made it an attractive candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary data from these trials suggest that CAS No. 190601-22-0 can significantly reduce symptoms and improve quality of life for patients suffering from these chronic conditions.

The synthesis of ONO-SA 246 involves sophisticated chemical methodologies that ensure high purity and yield. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to construct the compound’s complex framework efficiently. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing practices.

The pharmacological profile of CAS No. 190601-22-0 is further complemented by its favorable pharmacokinetic properties. Studies have shown that the compound exhibits good oral bioavailability, rapid absorption, and prolonged half-life, which are critical factors for achieving consistent therapeutic effects. Additionally, its metabolic stability ensures that it remains active within the body long enough to exert its intended biological response without being rapidly degraded.

One of the most compelling aspects of ONO-SA 246 is its potential for combination therapy. Research indicates that when paired with other therapeutic agents, it can synergistically enhance treatment outcomes while reducing individual dosages, thereby mitigating potential side effects. This concept is particularly relevant in oncology, where combination therapies have revolutionized cancer treatment by targeting multiple pathways simultaneously.

The regulatory landscape for CAS No. 190601-22-0 is evolving in line with global standards for novel pharmaceuticals. Regulatory bodies are increasingly recognizing the importance of innovative compounds like ONO-SA 246, which address unmet medical needs through novel mechanisms of action. The ongoing clinical trials are expected to provide comprehensive data that will support regulatory submissions and ultimately lead to market approval.

Future directions in the research of ONO-SA 246 include exploring its applications in neurodegenerative diseases, where preliminary studies suggest potential benefits in modulating neuroinflammatory processes. Additionally, investigating its role in metabolic disorders is another avenue being pursued by researchers aiming to expand its therapeutic utility.

The development of ONO-SA 246 exemplifies the intersection of chemistry, biology, and medicine—a synergy that drives innovation in healthcare solutions. As research continues to uncover new applications and refine existing formulations, compounds like CAS No. 190601-22-0 are poised to play a pivotal role in shaping future treatment paradigms.